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Compound of Interest

Compound Name: Ammonium tetrafluoroborate

Cat. No.: B080579 Get Quote

Introduction
Ammonium tetrafluoroborate (NH₄BF₄) is an inorganic salt utilized in various industrial

applications, including as a flame retardant for polymeric materials.[1] Its efficacy stems from a

multi-faceted mechanism of action that occurs during polymer combustion, involving both gas

phase and condensed phase interruptions of the fire cycle. Upon thermal decomposition,

ammonium tetrafluoroborate releases several active species that dilute flammable gases,

absorb heat, and promote the formation of a protective char layer on the polymer surface.[2]

These application notes provide a comprehensive overview of the flame-retardant mechanism

of ammonium tetrafluoroborate, protocols for the preparation of polymer composites, and

standardized testing methodologies for evaluating their flame retardancy and thermal stability.

Safety precautions for handling this compound are also detailed.

Mechanism of Flame Retardancy
The flame-retardant action of ammonium tetrafluoroborate is a result of its thermal

decomposition, which begins at approximately 220-230 °C.[3] The decomposition releases non-

combustible gases and forms a protective barrier, interfering with the combustion process

through several mechanisms:

Gas Phase Action (Flame Poisoning & Dilution): Upon heating, NH₄BF₄ decomposes to

release ammonia (NH₃) and boron trifluoride (BF₃), which can further react to produce

hydrogen fluoride (HF).[3][4] These non-flammable gases dilute the concentration of oxygen
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and flammable volatiles in the gas phase, raising the ignition threshold.[2] The released

halogen radicals can also interrupt the high-energy radical chain reactions (H•, OH•) that

propagate the flame.[5]

Condensed Phase Action (Char Formation & Endothermic Decomposition): In the solid

phase, the decomposition process is endothermic, absorbing heat from the polymer and

reducing its temperature.[2] Furthermore, the boron compounds can react with the polymer

backbone to form a stable, insulating layer of glassy boric oxide (B₂O₃) and char.[2] This

char layer acts as a physical barrier, limiting the release of flammable volatiles (fuel) to the

gas phase and shielding the underlying polymer from heat.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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